Cas no 4458-14-4 (1H-INDAZOLE, 3-METHOXY-1-METHYL-)

• Product Name: 1H-INDAZOLE, 3-METHOXY-1-METHYL-
• CAS No: 4458-14-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 3221810
• PubChem ID: 14956460
• Update Time: 2025-10-28

1H-INDAZOLE, 3-METHOXY-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE, 3-METHOXY-1-METHYL-
• 4458-14-4
• 3-Methoxy-1-methyl-1H-indazole
• SCHEMBL7737863

• Inchi： 1S/C9H10N2O/c1-11-8-6-4-3-5-7(8)9(10-11)12-2/h3-6H,1-2H3
• InChI Key： FOKCTKYBBDPIHC-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-INDAZOLE, 3-METHOXY-1-METHYL-

Comprehensive Guide to 1H-INDAZOLE, 3-METHOXY-1-METHYL- (CAS No. 4458-14-4): Properties, Applications, and Market Insights

1H-INDAZOLE, 3-METHOXY-1-METHYL- (CAS No. 4458-14-4) is a specialized organic compound belonging to the indazole derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. With the increasing demand for novel bioactive molecules, 3-methoxy-1-methyl-1H-indazole has emerged as a key intermediate in drug discovery and material science.

The molecular structure of 1H-INDAZOLE, 3-METHOXY-1-METHYL- features a fused bicyclic system consisting of a benzene ring and a pyrazole ring, with methoxy and methyl substituents at the 3 and 1 positions, respectively. This configuration contributes to its chemical stability and reactivity, making it valuable for various synthetic applications. Researchers often explore indazole-based compounds for their potential in developing new therapeutic agents, particularly in oncology and neurology.

In recent years, the pharmaceutical industry has shown growing interest in 3-methoxy-1-methyl-1H-indazole derivatives as potential kinase inhibitors and anti-inflammatory agents. The compound's ability to modulate specific biological pathways has made it a subject of numerous patent applications and research publications. Current trends in small molecule drug development highlight the importance of such heterocyclic compounds in addressing unmet medical needs.

The synthesis of 1H-INDAZOLE, 3-METHOXY-1-METHYL- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve the yield and purity of this compound. Quality control measures for pharmaceutical intermediates like this one require rigorous analytical methods, including HPLC, NMR, and mass spectrometry.

Beyond pharmaceutical applications, 3-methoxy-1-methylindazole finds use in materials science, particularly in the development of organic electronic materials and liquid crystals. The compound's conjugated system and substituent effects make it interesting for optoelectronic applications. This versatility aligns with current research trends in functional materials design and molecular engineering.

The global market for indazole derivatives has shown steady growth, driven by increasing R&D investments in drug discovery. 1H-INDAZOLE, 3-METHOXY-1-METHYL- suppliers cater to both academic and industrial researchers, offering various purity grades from laboratory to commercial scales. Recent market analyses suggest growing demand for such specialized heterocyclic building blocks in Asia-Pacific regions, particularly in China and India's expanding pharmaceutical sectors.

Environmental and safety considerations for handling 1H-INDAZOLE, 3-METHOXY-1-METHYL- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and use of personal protective equipment are recommended. These precautions align with the pharmaceutical industry's increasing focus on green chemistry principles and workplace safety standards.

Future research directions for 3-methoxy-1-methyl-1H-indazole may explore its potential in combination therapies and targeted drug delivery systems. The compound's structural features make it amenable to further derivatization, offering opportunities for developing new bioactive molecules with improved pharmacokinetic properties. Such developments could address current challenges in drug resistance and specificity.

For researchers seeking high-purity 1H-INDAZOLE, 3-METHOXY-1-METHYL-, several specialized chemical suppliers offer custom synthesis services and bulk quantities. The compound's technical specifications typically include detailed information about purity (often ≥98%), physical appearance (usually white to off-white crystalline powder), and solubility characteristics. These parameters are crucial for pharmaceutical formulation and biological testing purposes.

In conclusion, 1H-INDAZOLE, 3-METHOXY-1-METHYL- (CAS No. 4458-14-4) represents an important building block in modern chemical research and drug development. Its unique structural features and versatile applications position it as a valuable compound in the ongoing search for new therapeutic agents and functional materials. As the scientific community continues to explore indazole chemistry, this particular derivative is likely to maintain its relevance in various cutting-edge research areas.